Cas no 126057-99-6 (2,4,6-Heptatrienoic acid, 2-cyano-7-phenyl-)

• Product name: 2,4,6-Heptatrienoic acid, 2-cyano-7-phenyl-
• CAS No: 126057-99-6
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• CID: 1219014

2,4,6-Heptatrienoic acid, 2-cyano-7-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Heptatrienoic acid, 2-cyano-7-phenyl-

• Inchi： 1S/C14H11NO2/c15-11-13(14(16)17)10-6-2-5-9-12-7-3-1-4-8-12/h1-10H,(H,16,17)
• InChI Key： HOTXRDAJWTULIQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C#N)=CC=CC=CC1=CC=CC=C1

Computed Properties

• Exact Mass: 253.11035

Experimental Properties

• Density: 1.198±0.06 g/cm3(Predicted)
• Melting Point: 227-228 °C (decomp)
• Boiling Point: 454.1±45.0 °C(Predicted)
• PSA: 50.09
• pka: 1.46±0.19(Predicted)